2-isopropyl-5-[(3-{2-[3-(trifluoromethyl)phenyl]ethyl}-1-piperidinyl)methyl]pyrimidine

• IUPAC Name: 2-propan-2-yl-5-[[3-[2-[3-(trifluoromethyl)phenyl]ethyl]piperidin-1-yl]methyl]pyrimidine
• InChI: InChI=1S/C22H28F3N3/c1-16(2)21-26-12-19(13-27-21)15-28-10-4-6-18(14-28)9-8-17-5-3-7-20(11-17)22(23,24)25/h3,5,7,11-13,16,18H,4,6,8-10,14-15H2,1-2H3
• InChI Key: MXYBYEURVNATAU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=C(C=N1)CN2CCCC(C2)CCC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C22H28F3N3
• Molecular Weight: 391.5 g/mol

Description

The compound “2-isopropyl-5-[(3-{2-[3-(trifluoromethyl)phenyl]ethyl}-1-piperidinyl)methyl]pyrimidine” is a complex organic molecule. It contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains a trifluoromethyl group (-CF3), which is a functional group in organofluorines that has a carbon atom attached to three fluorine atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring and the introduction of the trifluoromethyl group. One possible method for introducing a trifluoromethyl group is by treating carboxylic acids with sulfur tetrafluoride. Additionally, the Suzuki–Miyaura cross-coupling reaction could be used to form carbon-carbon bonds, which might be useful in the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several functional groups and a heterocyclic ring. The trifluoromethyl group is known to have a significant electronegativity, often described as being intermediate between the electronegativities of fluorine and chlorine. This could have implications for the compound’s reactivity and stability.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the trifluoromethyl group and the pyrimidine ring. The trifluoromethyl group is known to lower the basicity of compounds, which could affect how this compound reacts with acids and bases. Additionally, the compound could undergo reactions at the benzylic position.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The trifluoromethyl group is known to have a significant electronegativity, which could affect the compound’s polarity and solubility. Additionally, the presence of the pyrimidine ring could influence the compound’s aromaticity and stability.

Future Directions

Future research could explore the potential applications of this compound, particularly given the presence of the trifluoromethyl group, which is found in certain pharmaceuticals and drugs. Additionally, further studies could investigate the compound’s reactivity and stability, as well as its physical and chemical properties.